Cas no 866591-17-5 (2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3,4-dimethoxyphenyl)acetamide)

2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3,4-dimethoxyphenyl)acetamide structure
866591-17-5 structure
Product Name:2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3,4-dimethoxyphenyl)acetamide
CAS No:866591-17-5
MF:C25H22N2O6S
MW:478.516985416412
CID:6261368
PubChem ID:2136672
Update Time:2024-01-06

2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3,4-dimethoxyphenyl)acetamide
    • 2-[3-(benzenesulfonyl)-4-oxoquinolin-1-yl]-N-(3,4-dimethoxyphenyl)acetamide
    • N-(3,4-dimethoxyphenyl)-2-(4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)acetamide
    • F1604-0323
    • AKOS001820980
    • 866591-17-5
    • 2-[3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3,4-dimethoxyphenyl)acetamide
    • Inchi: 1S/C25H22N2O6S/c1-32-21-13-12-17(14-22(21)33-2)26-24(28)16-27-15-23(25(29)19-10-6-7-11-20(19)27)34(30,31)18-8-4-3-5-9-18/h3-15H,16H2,1-2H3,(H,26,28)
    • InChI Key: VGRDELVCAKKIDD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C(C2C=CC=CC=2N(CC(NC2C=CC(=C(C=2)OC)OC)=O)C=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 478.11985760g/mol
  • Monoisotopic Mass: 478.11985760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 876
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 110Ų

2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3,4-dimethoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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